Triacetoxy(methyl)silane

• IUPAC Name: [diacetyloxy(methyl)silyl] acetate
• InChI: InChI=1S/C7H12O6Si/c1-5(8)11-14(4,12-6(2)9)13-7(3)10/h1-4H3
• InChI Key: TVJPBVNWVPUZBM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O[Si](C)(OC(=O)C)OC(=O)C
• Molecular Formula: C7H12O6Si
• DSSTOX Substance ID: DTXSID0027565
• Molecular Weight: 220.25 g/mol
• Physical Description: Liquid, Solid; [Alfa Aesar MSDS]
• Vapor Pressure: 0.2 [mmHg]
• CAS RN: 4253-34-3

Description

Triacetoxy(methyl)silane, also known as Methyltriacetoxysilane, is a technical grade compound with a molecular weight of 220.25. It is a clear to yellowish liquid with an acrid odor of acetic acid. It is primarily used as a coupling agent in room temperature vulcanizing silicone rubber and as a synthetic raw material.

Molecular Structure Analysis

The molecular formula of this compound is C7H12O6Si. The InChI key, which is a unique identifier for chemical substances, is TVJPBVNWVPUZBM-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point of 40-45 °C and a boiling point of 94-95 °C at 9 mmHg. It has a density of 1.20 g/mL at 20 °C. It is sensitive to moisture.

Scientific Research Applications

• Prosthetic Dentistry Application

  • Triacetoxy(methyl)silane, specifically Silastic medical adhesive type A, which is a preparation of methyl triacetoxy silane crosslinked silicone, is used in fabricating facial prostheses. This material offers a range of biologic, clinical, and technical advantages over traditional materials like urethanes and acrylic resins. However, its adhesion properties need improvement (Udagama & Drane, 1982).

• Polymer Synthesis and Modification

  • Research demonstrates the use of this compound in the hydrosilylation of aldehydes and ketones. This process involves catalysis by a terminal zinc hydride complex and results in the production of various alkoxysilanes, which are important for polymer chemistry applications (Sattler et al., 2015).

• Ophthalmic Lens Development

  • A study on silicone hydrogel material for ophthalmic lenses shows the inclusion of compounds like this compound. This application is significant in creating functional hydrogel ophthalmic lenses with improved characteristics, like increased oxygen permeability (Lee, Kong, & Sung, 2020).

• Organic Chemistry and Radical Reactions

  • This compound is utilized in organic chemistry for reducing abilities in various organic substrates through free radical mechanisms. Its use as a hydrosilytating agent for alkenes with electron-donating substituents is particularly notable (Chatgilialoglu et al., 1992).

• Fire-Resistant Materials

  • In the development of silicon-containing polyurethanes from vegetable oils, this compound is used to enhance the thermal, mechanical, and flame-retardant properties. This application is crucial for materials requiring fire resistance (Lligadas et al., 2006).

• Corrosion Protection in Coatings

  • Research has explored the role of this compound in sol-gel coatings for corrosion protection. Its incorporation into coatings improves hydrophobicity and corrosion resistance
  properties, which are valuable for metal surfaces .

• Silicon Production and Electronics

  • Silica films with alkyl groups grown from alkyl tri-alkoxy silane compounds, where this compound plays a role, are promising for applications in silicon production for ultra large-scale integrated circuits and non-heat-tolerant semiconductor circuits (Usami et al., 1999).

• Catalysis and Chemical Synthesis

  • This compound is used in catalytic processes like C(sp3)–H borylation. The study shows its role in synthesizing siloxanes with functionalized structures, contributing to advanced chemical synthesis techniques (Ohmura et al., 2016).

• Battery Technology

  • Novel silane compounds, including those related to this compound, are used as electrolyte solvents in Li-ion batteries. These compounds demonstrate high lithium-ion conductivities and stability, indicating potential for improved battery performance (Amine et al., 2006).

• Adhesion Improvement in Construction Materials

  • In the field of construction, the use of this compound has been studied for improving the adhesion of aggregates to matrices in polymer-infiltrated ceramic networks (Balewski et al., 1987).

• Molecular Interaction Studies

  • Research using techniques like sum frequency generation vibrational spectroscopy and molecular dynamics simulations has examined the interaction of silane adhesion promoters, including derivatives of this compound, with silicone elastomers. This is crucial for understanding adhesion at a molecular level in various industrial applications (Vázquez et al., 2010).

Safety and Hazards

Triacetoxy(methyl)silane is classified as Acute Tox. 4 Oral - Skin Corr. 1B according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Mechanism of Action

Target of Action

Methyltriacetoxysilane, also known as Triacetoxy(methyl)silane, is primarily used as a cross-linking agent . It targets various materials such as plastics, nylon, ceramics, aluminum, and silicone rubber . The role of Methyltriacetoxysilane is to enhance the bonding between these materials and silicone rubber .

Mode of Action

The mode of action of Methyltriacetoxysilane involves a slow reaction with water in the presence of moisture and air . This reaction leads to the formation of silica (SiO2) and acetic acid . The silica formed helps in the curing, cross-linking, and water resistance of silane compounds .

Biochemical Pathways

The biochemical pathways affected by Methyltriacetoxysilane are primarily related to the polymerization and cross-linking of silicone-based materials . The downstream effects include enhanced durability, water resistance, and adhesive properties of the materials .

Result of Action

The molecular and cellular effects of Methyltriacetoxysilane’s action are manifested in the improved properties of the materials it’s applied to. For instance, it enhances the water resistance, durability, and adhesive properties of silicone rubber when used as a cross-linking agent .

Action Environment

The action, efficacy, and stability of Methyltriacetoxysilane are influenced by environmental factors such as temperature, humidity, and the presence of other chemicals . For example, its reaction with water is facilitated by the presence of moisture and air . Additionally, its stability and efficacy as a cross-linking agent can be affected by the pH and temperature of the environment .

Synthesis routes and methods I

Procedure details

C2H5Si(OCOCH3)3; (CH2═CH)Si(OCOCH3)3; C6H5Si(OCOCH3)3; CF3CH2CH2Si(OCOCH3)3; NC—CH2CH2Si(OCOCH3)3; CH2ClSi(OCOCH2CH3)3; CH3Si(ON═C(CH3)C2H5)2OCH2CH2OCH3; CH3Si(ON═CH—CH3)2OCH2CH2OCH3.

Synthesis routes and methods II

Procedure details

C6H5Si(OCOCH3)3; CF3CH2CH2Si(OCOCH3)3;